(2-Amino-4-thiophen-2-yl-thiazol-5-yl)-acetic acid

• IUPAC Name: 2-(2-amino-4-thiophen-2-yl-1,3-thiazol-5-yl)acetic acid
• InChI: InChI=1S/C9H8N2O2S2/c10-9-11-8(5-2-1-3-14-5)6(15-9)4-7(12)13/h1-3H,4H2,(H2,10,11)(H,12,13)
• InChI Key: DSGCQCIYLMWRBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=C(SC(=N2)N)CC(=O)O
• Molecular Formula: C9H8N2O2S2
• DSSTOX Substance ID: DTXSID50364467
• Molecular Weight: 240.3 g/mol
• CAS RN: 300814-88-4

Description

“(2-Amino-4-thiophen-2-yl-thiazol-5-yl)-acetic acid” is a biochemical compound with the molecular formula C9H8N2O2S2 and a molecular weight of 240.3. It is also known by the IUPAC name 2-(2-amino-4-(1H-1lambda3-thiophen-2-yl)-1H-1lambda3-thiazol-5-yl)acetic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H10N2O2S2/c10-9-11-8(5-2-1-3-14-5)6(15-9)4-7(12)13/h1-3,14-15H,4H2,(H2,10,11)(H,12,13). The InChI key is CRZDZFWFEKNIFJ-UHFFFAOYSA-N. This information can be used to generate a 3D structure of the molecule using appropriate software.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 240.3. It is recommended to be stored at a temperature of 28°C.

Scientific Research Applications

Synthesis and Chemical Properties

(2-Amino-4-thiophen-2-yl-thiazol-5-yl)-acetic acid and its derivatives have been synthesized and their physical and chemical properties explored. For instance, Salionov (2015) investigated the synthesis and acute toxicity of derivatives of 2-(1,2,4-triazoles-3-iltio)acetic acids, which exhibit various biological activities, including analgesic, anti-inflammatory, and antimicrobial properties (Salionov, 2015). Similarly, Safonov, Panasenko, and Knysh (2017) synthesized salts of 2-((4-(R-amino)-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio)acetic acids, confirming their structure using modern physical-chemical methods (Safonov, Panasenko, & Knysh, 2017).

Pharmacological Activities

The pharmacological activities of such compounds are diverse. Attimarad, Khedr, and Aldhubiab (2017) reported that certain ethyl 2-[2-arylamino-4-(thiophen-2-yl) thiazol-5-yl] acetates showed good anti-inflammatory and analgesic activities, comparable to indomethacin and aspirin (Attimarad, Khedr, & Aldhubiab, 2017).

Spectral Characterization and Docking Studies

Shahana and Yardily (2020) conducted spectral characterization, DFT, and docking studies on novel compounds related to (2-Amino-4-thiophen-2-yl-thiazol-5-yl)-acetic acid. They found that these compounds exhibit interesting antibacterial activity, which was analyzed through molecular docking studies (Shahana & Yardily, 2020).

Photophysical Properties

Jachak et al. (2021) synthesized novel chromophores related to (2-Amino-4-thiophen-2-yl-thiazol-5-yl)-acetic acid, investigating their photophysical properties, viscosity, and computational study using DFT (Jachak et al., 2021).

Safety and Hazards

For safety information and potential hazards, it is recommended to refer to the Material Safety Data Sheet (MSDS) for this compound.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to interact with a variety of biological targets, including enzymes and receptors .

Mode of Action

These molecules may activate or stop the biochemical pathways and enzymes or stimulate or block the receptors in the biological systems .

Biochemical Pathways

Thiazole derivatives have been associated with various biological activities such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Pharmacokinetics

It is known that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Action Environment

It is known that thiazole is a clear pale yellow liquid with a boiling point of 116–118°c and specific gravity 12 .